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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzaldehyde

Cat. No.: B1279091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromo-3-methylbenzaldehyde,
a key chemical intermediate in various fields of chemical synthesis and drug discovery. This
document outlines its chemical properties, spectroscopic data, safety and handling protocols,
and common synthetic routes.

Chemical and Physical Properties

4-Bromo-3-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a versatile
building block in organic synthesis.[1][2] It presents as a white to off-white solid or a colorless to
white oil and is characterized by the presence of a bromine atom and a methyl group on the
benzaldehyde ring.[1][3] While sparingly soluble in water, it dissolves in common organic
solvents like ethyl acetate and chloroform.[3]
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Property Value Source
4-bromo-3-

IUPAC Name [4]
methylbenzaldehyde

CAS Number 78775-11-8 [1][4]

Molecular Formula CsH7BrO [1][5]

Molecular Weight 199.04 g/mol [1114]

Melting Point 114-116 °C [1][6]

Boiling Point 262 °C [1][6]
White to off-white solid or

Appearance [11[3]

colorless to white oil

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation

of 4-bromo-3-methylbenzaldehyde.
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Spectroscopic Data Description Source

The aldehydic proton
characteristically appears as a
singlet at a downfield chemical

1H NMR shift of approximately & 9.94- [1]
9.95 ppm due to the
deshielding effect of the
carbonyl group.[1]

Provides information on the
13C NMR carbon framework of the [1]

molecule.

Confirms the molecular weight
Mass Spectrometry ]
and fragmentation pattern.

Shows characteristic
absorption bands for the
aldehyde C-H and C=0

stretches.

Infrared (IR) Spectroscopy

Safety and Handling

4-Bromo-3-methylbenzaldehyde is classified as harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[4][7] Appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye protection, should be worn
when handling this compound.[7] Work should be conducted in a well-ventilated area or a fume
hood.[1]

GHS Pictogram Hazard Class Hazard Statement
Acute toxicity (oral), Skin H302: Harmful if
irritation, Eye irritation, Specific ~ swallowedH315: Causes skin
aalt text target organ toxicity — single irritationH319: Causes serious
exposure (respiratory tract eye irritationH335: May cause
irritation) respiratory irritation

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s682533
https://www.smolecule.com/products/s682533
https://www.smolecule.com/products/s682533
https://www.benchchem.com/product/b1279091?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylbenzaldehyde
https://store.apolloscientific.co.uk/storage/msds/OR959850_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR959850_msds.pdf
https://www.smolecule.com/products/s682533
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Data sourced from PubChem and commercial supplier safety data sheets.[4][7]

Synthesis of 4-Bromo-3-methylbenzaldehyde

Several synthetic routes to 4-bromo-3-methylbenzaldehyde have been reported. A common
and effective method involves the oxidation of the corresponding alcohol, (4-bromo-3-
methylphenyl)methanol.

Experimental Protocol: Oxidation of (4-bromo-3-
methylphenyl)methanol

This protocol describes the synthesis of 4-bromo-3-methylbenzaldehyde via the oxidation of
(4-bromo-3-methylphenyl)methanol using manganese dioxide.

Materials:

(4-bromo-3-methylphenyl)methanol

Dichloromethane (DCM)

Manganese dioxide (MnOz2)

Filtration apparatus

Rotary evaporator

Procedure:

Dissolve (4-bromo-3-methylphenyl)methanol (1 equivalent) in dichloromethane at room
temperature.

Add manganese dioxide (10 equivalents) to the solution.

Stir the reaction mixture vigorously at room temperature for 12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the solid manganese dioxide.
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¢ \Wash the solid residue with dichloromethane.

o Combine the filtrate and washings and concentrate under reduced pressure using a rotary
evaporator to yield 4-bromo-3-methylbenzaldehyde.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

